Barium acetate

Specification

• CAS No.: 543-80-6
• Molecular Formula: C4H6BaO4; Ba(C2H3O2)2
• Molecular Weight: 255.41 g/mol
• IUPAC Name: barium(2+);diacetate
• Standard InChI: InChI=1S/2C2H4O2.Ba/c2*1-2(3)4;/h2*1H3,(H,3,4);/q;;+2/p-2
• Standard InChI Key: ITHZDDVSAWDQPZ-UHFFFAOYSA-L
• SMILES: CC(=O)[O-].CC(=O)[O-].[Ba+2]
• Canonical SMILES: CC(=O)[O-].CC(=O)[O-].[Ba+2]

Introduction

Chemical Identity and Structure

Barium acetate is the barium salt of acetic acid with the chemical formula Ba(C2H3O2)2 or C4H6BaO4. It consists of one barium cation (Ba²⁺) combined with two acetate anions (CH3COO⁻). The compound is classified as an acetate salt where the cationic component is barium(2+). It has a role as both a mordant in textile processing and a catalyst in organic synthesis.

The compound is registered with the following identifiers:

• CAS Registry Number: 543-80-6

• EC Number: 208-849-0

• Synonyms: Barium diacetate

Physical and Chemical Properties

Physical Appearance and Basic Properties

Barium acetate appears as a white crystalline powder with a density of 2.47 g/cm³. The compound is known for its distinctive properties, particularly its solubility behavior and thermal characteristics.

Solubility Properties

Barium acetate exhibits remarkable solubility in water, which increases with temperature. At 0°C, 55.8 g of barium acetate can dissolve in 100 g of water, making it highly soluble in aqueous conditions. In contrast, it is only sparingly soluble in methanol with a solubility of approximately 1.43 g per liter.

Thermal Behavior

When subjected to heat, barium acetate undergoes thermal decomposition, converting to barium carbonate. This decomposition reaction is an important characteristic that affects its handling and applications in various industrial processes.

Property	Value
Physical state	White crystalline powder
Molecular formula	Ba(C2H3O2)2 or C4H6BaO4
Density	2.47 g/cm³
Water solubility at 0°C	55.8 g/100g water
Methanol solubility	~1.43 g/L
Thermal behavior	Decomposes to barium carbonate upon heating

Preparation Methods

Traditional Synthesis Methods

The conventional industrial production of barium acetate typically involves the reaction of acetic acid with barium carbonate according to the following equation:

BaCO3 + 2 CH3COOH → (CH3COO)2Ba + CO2 + H2O

This reaction is performed in solution, and the barium acetate is recovered through crystallization after the reaction is complete.

Alternative Synthesis Routes

An alternative preparation method utilizes barium sulfide as the starting material:

BaS + 2 CH3COOH → (CH3COO)2Ba + H2S

In this approach, the solvent is evaporated, and barium acetate is crystallized from the solution.

Advanced Industrial Production Methods

Recent research has developed more cost-effective methods for barium acetate production. A patented method (CN103360235A) describes using industrial potassium titanate and glacial acetic acid as raw materials to produce barium acetate with improved economics and environmental characteristics.

The process involves:

• Refluxing acetic acid with barium carbonate at 50-110°C

• Filtering to remove unreacted material

• Adding hydrogen peroxide for impurity removal

• pH adjustment and crystallization

• Drying at 120°C to obtain the final product

This method claims several advantages, including:

• Lower production costs

• Environmentally safer processing

• Simple production technique

• Product yield greater than 98%

• Reduction in acetic acid loss through reflux methodology

Chemical Reactions

Decomposition Reactions

When heated in air, barium acetate undergoes thermal decomposition to form barium carbonate. This reaction is significant in understanding the stability and handling requirements of the compound.

Reactions with Acids

Barium acetate readily reacts with various acids to form the corresponding barium salts:

• With sulfuric acid: forms barium sulfate

• With hydrochloric acid: forms barium chloride

• With nitric acid: forms barium nitrate

These reactions are important in analytical chemistry and in various industrial applications.

Industrial Applications

Textile Industry Applications

Barium acetate serves as a mordant for printing textile fabrics, helping to fix dyes to fabrics. This application takes advantage of the compound's ability to form complexes with various dye molecules, enhancing color fastness and print quality.

Coating and Paint Applications

The compound is utilized as a drying agent for paints and varnishes. In this role, barium acetate catalyzes the oxidation and polymerization processes that cause paints and varnishes to dry and harden, improving their performance characteristics.

Catalytic Applications

In organic synthesis, barium acetate functions as a catalyst for various reactions. Its catalytic properties make it valuable in manufacturing processes for numerous organic compounds and intermediates.

Other Industrial Uses

Additional applications include:

• Use in lubricating oil formulations

• Preparation of other acetate compounds

• Various specialized industrial processes requiring barium salts

Hazard Type	Classification	Hazard Statement
Oral toxicity	Category 4	Harmful if swallowed
Inhalation toxicity	Category 4	Harmful if inhaled
LD10 (oral) rabbit	-	236 mg/kg
LD10 (subcutaneous) rabbit	-	96 mg/kg

Analytical Methods and Characterization

Identification Techniques

Barium acetate can be identified and characterized using various analytical techniques, including:

• Infrared spectroscopy

• X-ray diffraction

• Chemical analysis for barium and acetate content

Economic Aspects and Market Considerations

Traditionally, the production of barium acetate using hydrated barium oxide (barta) and acetic acid has been limited by higher raw material costs. Recent innovations in production methods, particularly those using industrial potassium titanate as described in the Chinese patent CN103360235A, aim to reduce production costs while maintaining product quality and environmental safety.

The development of more cost-effective production methods suggests ongoing industrial interest in barium acetate as a chemical commodity with significant applications across multiple sectors.